1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine
Description
1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is a pyrazole-derived amine with the molecular formula C₁₃H₁₈ClN₃ and a molar mass of 251.76 g/mol (CAS: 1856023-97-6) . The compound features a pyrazole ring substituted with ethyl and methyl groups at positions 1 and 3, respectively, and an N-(2-phenylethyl) side chain. This structure confers a balance of lipophilicity and steric bulk, which may influence its physicochemical properties and biological interactions.
Properties
Molecular Formula |
C14H19N3 |
|---|---|
Molecular Weight |
229.32 g/mol |
IUPAC Name |
1-ethyl-3-methyl-N-(2-phenylethyl)pyrazol-4-amine |
InChI |
InChI=1S/C14H19N3/c1-3-17-11-14(12(2)16-17)15-10-9-13-7-5-4-6-8-13/h4-8,11,15H,3,9-10H2,1-2H3 |
InChI Key |
INNAGQBMSGIHQB-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C(=N1)C)NCCC2=CC=CC=C2 |
Origin of Product |
United States |
Biological Activity
1-Ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is a compound belonging to the pyrazole family, known for its diverse biological activities. With a molecular formula of C12H19N5 and a molecular weight of 233.31 g/mol, this compound features a unique structure that contributes to its potential therapeutic applications. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure
The chemical structure of 1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine includes:
- A five-membered pyrazole ring containing two nitrogen atoms.
- An ethyl group at one nitrogen position.
- A phenylethyl substituent that enhances its biological properties.
Biological Activities
1-Ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine has been investigated for various biological activities, including:
Antioxidant Activity
Research indicates that pyrazole derivatives exhibit significant antioxidant properties. The compound's ability to scavenge free radicals may contribute to its protective effects against oxidative stress-related diseases.
Anti-inflammatory Effects
The compound has shown promise in modulating inflammatory pathways. Studies suggest that it may inhibit key enzymes involved in inflammation, thereby reducing inflammatory responses in various biological models.
Neuroprotective Properties
Recent investigations have highlighted the neuroprotective effects of this compound. In rodent models, it has demonstrated potential in mitigating symptoms associated with neurodegenerative diseases without causing adverse central nervous system effects .
The biological activity of 1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is primarily attributed to its interaction with specific molecular targets:
- Glycine Transporter Inhibition : The compound has been identified as a potent inhibitor of glycine transporter 1 (GlyT1), which plays a crucial role in neurotransmission. Its IC50 value is reported at 1.8 nM, indicating strong inhibitory activity .
- Enzyme Modulation : It interacts with various enzymes involved in inflammatory processes, potentially leading to reduced production of pro-inflammatory mediators.
Case Studies and Research Findings
Several studies have explored the therapeutic potential of 1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine:
Comparative Analysis with Similar Compounds
To understand the unique properties of 1-ethyl-3-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, it is essential to compare it with structurally similar compounds:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| N-(1-Ethyl-3-{[(2-phenyethyl)amino]carbonyl}-1H-pyrazol-4-y) | C22H34N4 | Contains a more complex substituent pattern but retains the pyrazole core. |
| N-(1-Ethyl-3-{[(4-methylphenyl)amino]carbonyl}-1H-pyrazol) | C19H25N3O | Similar core but different aromatic groups affecting biological activity. |
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Structural and Functional Insights:
Substituent Effects on Lipophilicity :
- The N-(2-phenylethyl) group in the target compound increases lipophilicity compared to analogs like N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (cyclopropyl enhances solubility) .
- Trifluoromethyl groups (e.g., in 1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-amine ) introduce strong electron-withdrawing effects, improving metabolic stability but reducing solubility .
Biological Activity Correlations :
- Chlorine substituents (e.g., 3-chloro-N-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine ) enhance electrophilicity, making such compounds effective in pesticidal applications .
- Phenyl and pyridinyl moieties (e.g., in 5-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine ) are associated with antimycobacterial activity due to improved target binding .
Synthetic Methodologies :
- The target compound’s synthesis likely involves alkylation or nucleophilic substitution, similar to N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine , which uses copper(I) bromide and cesium carbonate under mild conditions (35°C, DMSO) .
- In contrast, 3-chloro-N-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine may require halogenation steps, as seen in Example 3 of .
Research Findings and Implications
- pesticidal) .
- Synthetic Scalability : Copper-catalyzed methods (as in ) offer moderate yields (~17–82%), indicating room for optimization in large-scale synthesis .
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